N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-4-phenylbenzamide
• InChI: InChI=1S/C24H23N5O2/c1-4-20-16(3)25-24(27-23(20)31)29-21(14-15(2)28-29)26-22(30)19-12-10-18(11-13-19)17-8-6-5-7-9-17/h5-14H,4H2,1-3H3,(H,26,30)(H,25,27,31)
• InChI Key: LDOUSQUVRYCVTQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C
• Molecular Formula: C24H23N5O2
• Molecular Weight: 413.5 g/mol

Description

N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C24H23N5O2 and its molecular weight is 413.481. The purity is usually 95%.
BenchChem offers high-quality N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-[1,1'-biphenyl]-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-[1,1'-biphenyl]-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer and Anti-5-lipoxygenase Agents : A study by Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidine derivatives and evaluated them for cytotoxic and 5-lipoxygenase inhibition activities, indicating their potential as anticancer agents (Rahmouni et al., 2016).

Antimicrobial Evaluation

• New Pyrimidine Derivatives : Farag et al. (2008) reported the synthesis of new pyrimidine derivatives showing significant antimicrobial activities, highlighting the versatility of pyrimidine frameworks in developing new antimicrobial agents (Farag et al., 2008).

Fungicidal Activity

• Pyrazolo[1,5-a]pyrimidine Analogues : Huppatz (1985) described the synthesis of pyrazolo[1,5-a]pyrimidine derivatives as analogues of the fungicide carboxin, showing promising fungicidal activities against Basidiomycete species (Huppatz, 1985).

Novel Therapeutic Agents Development

• PET Agent for Imaging of IRAK4 Enzyme : Wang et al. (2018) synthesized a novel pyrazolo[1,5-a]pyrimidine-3-carboxamide derivative as a potential PET agent for imaging IRAK4 enzyme in neuroinflammation, illustrating the compound's utility in biomedical imaging (Wang et al., 2018).